Cas no 663624-46-2 (3-Piperidinecarboxylic acid, 2-[(1-oxo-2-propylpentyl)oxy]ethyl ester)

3-Piperidinecarboxylic acid, 2-[(1-oxo-2-propylpentyl)oxy]ethyl ester structure
663624-46-2 structure
Product Name:3-Piperidinecarboxylic acid, 2-[(1-oxo-2-propylpentyl)oxy]ethyl ester
CAS No:663624-46-2
MF:C16H29NO4
MW:299.405765295029
CID:1709328
Update Time:2024-08-31

3-Piperidinecarboxylic acid, 2-[(1-oxo-2-propylpentyl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinecarboxylic acid, 2-[(1-oxo-2-propylpentyl)oxy]ethyl ester
    • Inchi: 1S/C16H29NO4/c1-3-6-13(7-4-2)15(18)20-10-11-21-16(19)14-8-5-9-17-12-14/h13-14,17H,3-12H2,1-2H3
    • InChI Key: NCHQIMWCGBBMDY-UHFFFAOYSA-N
    • SMILES: N1CCCC(C(OCCOC(=O)C(CCC)CCC)=O)C1

Computed Properties

  • Exact Mass: 299.20977

Experimental Properties

  • Density: 1.023±0.06 g/cm3(Predicted)
  • Boiling Point: 390.3±32.0 °C(Predicted)
  • PSA: 64.63
  • pka: 9.20±0.10(Predicted)
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